4-{3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]-2,3-dihydro-1H-indol-1-yl}butanenitrile

• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 4-[3-hydroxy-2-oxo-3-(2-oxo-2-pyridin-4-ylethyl)indol-1-yl]butanenitrile
• InChI: InChI=1S/C19H17N3O3/c20-9-3-4-12-22-16-6-2-1-5-15(16)19(25,18(22)24)13-17(23)14-7-10-21-11-8-14/h1-2,5-8,10-11,25H,3-4,12-13H2
• InChI Key: MXXFPDWFNYIEMX-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(C(=O)N2CCCC#N)(CC(=O)C3=CC=NC=C3)O

Description

4-{3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]-2,3-dihydro-1H-indol-1-yl}butanenitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]-2,3-dihydro-1H-indol-1-yl}butanenitrile is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins involved in inflammation, cancer, and viral replication.
Biochemical and Physiological Effects:
4-{3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]-2,3-dihydro-1H-indol-1-yl}butanenitrile has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, and inhibit viral replication. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]-2,3-dihydro-1H-indol-1-yl}butanenitrile in lab experiments is its potential to target multiple pathways involved in various diseases. However, one limitation is the lack of understanding of its mechanism of action.

Future Directions

For research on 4-{3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]-2,3-dihydro-1H-indol-1-yl}butanenitrile include further studies on its mechanism of action, identification of its potential targets, and optimization of its synthesis method. It can also be studied for its potential use in combination therapies for various diseases.

Synthesis Methods

The synthesis of 4-{3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]-2,3-dihydro-1H-indol-1-yl}butanenitrile involves a multi-step process. The first step involves the reaction of 2-(4-pyridinyl)acetic acid with acetic anhydride to form 2-(4-pyridinyl)acetate. The second step involves the reaction of 2-(4-pyridinyl)acetate with ethyl cyanoacetate to form 3-(2-oxo-2-(4-pyridinyl)ethyl)-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid ethyl ester.
The third step involves the reaction of 3-(2-oxo-2-(4-pyridinyl)ethyl)-2-oxo-2,3-dihydro-1H-indole-5-carboxylic acid ethyl ester with hydroxylamine hydrochloride to form 3-(2-oxo-2-(4-pyridinyl)ethyl)-2,3-dihydro-1H-indol-5-ol. The final step involves the reaction of 3-(2-oxo-2-(4-pyridinyl)ethyl)-2,3-dihydro-1H-indol-5-ol with butanenitrile to form 4-{3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]-2,3-dihydro-1H-indol-1-yl}butanenitrile.

Scientific Research Applications

4-{3-hydroxy-2-oxo-3-[2-oxo-2-(4-pyridinyl)ethyl]-2,3-dihydro-1H-indol-1-yl}butanenitrile has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.